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Compound of Interest

Compound Name: Methomyl

Cat. No.: B8812604

Methomyl is a highly toxic carbamate insecticide requiring stringent disposal protocols to
ensure the safety of laboratory personnel and prevent environmental contamination.[1][2]
Adherence to these procedures is critical, as improper disposal of methomyl waste is a
violation of federal law in many regions and is classified as acutely hazardous.[1][3]

Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, it is imperative to consult the product's specific
Safety Data Sheet (SDS). The following are general but essential safety measures:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including impervious
rubber gloves and boots, protective clothing, chemical safety goggles, and, in case of
inadequate ventilation or potential for aerosol generation, a NIOSH/MSHA-approved self-
contained breathing apparatus (SCBA).[4][5]

o Ventilation: Handle methomyl exclusively in well-ventilated areas or outdoors to avoid
inhalation of dust, mists, or vapors.[5][6]

« Ignition Sources: Methomyl formulations can be highly flammable.[5] Keep the chemical
away from heat, sparks, open flames, and other ignition sources. Use non-sparking tools and
take precautionary measures against static discharge.[5][6]

o Emergency Stations: Ensure that eyewash fountains and safety showers are in close
proximity to any area where methomyl is handled.[6]
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Quantitative Data and Classifications

For logistical and regulatory purposes, it is crucial to be aware of the specific classifications for

methomyl waste.

Classification Type Identifier Description Source
For generators of
U.S. EPA Hazardous waste equal to or
P066 [7]
Waste greater than 100
kg/month .
) Carbamate Pesticide,
UN Number (Solid) UN 2757 ] ] [8][9]
Solid, Toxic
Carbamate Pesticide,
UN Number (Liquid) UN 2758 Liquid, Flammable, [6]
Toxic
Transport Hazard )
6.1 Poisonous Substance [1][8]
Class
) Substance presenting
Transport Packing ) )
I a medium risk of [1][8]
Group o
poisoning in transport.
Very toxic to aquatic
Aquatic Hazard Category 1 life with long-lasting [415118]

effects.

Procedural Disposal Plan

The proper disposal route for methomyl depends on whether you are handling unused

product, empty containers, or material from a spill.

Step 1: Disposal of Unused or Excess Methomyl

On-site disposal of concentrated methomyl is generally not acceptable.[4] The primary

principle is to avoid generating waste whenever possible.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b8812604?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methomyl
https://www.villacrop.co.za/wp-content/uploads/2025/06/safety_Methomyl-90-SP_Jan2025_Villa_SDS.pdf
https://www.intieverspring.com/documents/ingredients/methomyl-98-percent-tc.pdf
https://www.titanag.com.au/wp-content/uploads/2021/05/SDS-TITAN_METHOMYL_225_INSECTICIDE.pdf
https://www.inchem.org/documents/hsg/hsg/hsg097.htm
https://www.villacrop.co.za/wp-content/uploads/2025/06/safety_Methomyl-90-SP_Jan2025_Villa_SDS.pdf
https://www.inchem.org/documents/hsg/hsg/hsg097.htm
https://www.villacrop.co.za/wp-content/uploads/2025/06/safety_Methomyl-90-SP_Jan2025_Villa_SDS.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/22/2023/05/10085142/0434-NUFARM-METHOMYL-225-INSECTICIDE1.pdf
https://www.villacrop.co.za/wp-content/uploads/2025/06/safety_Methomyl-200-SL_Jan2025_UCP_SDS.pdf
https://www.villacrop.co.za/wp-content/uploads/2025/06/safety_Methomyl-90-SP_Jan2025_Villa_SDS.pdf
https://www.benchchem.com/product/b8812604?utm_src=pdf-body
https://www.benchchem.com/product/b8812604?utm_src=pdf-body
https://www.benchchem.com/product/b8812604?utm_src=pdf-body
https://cdn.nufarm.com/wp-content/uploads/sites/22/2023/05/10085142/0434-NUFARM-METHOMYL-225-INSECTICIDE1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8812604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Intended Use: The most preferred method is to use the product for its intended purpose
according to the label instructions.[4]

» Contact Authorities: If the product cannot be used, do not dispose of it directly. Contact your
local State Pesticide or Environmental Control Agency, or a designated Hazardous Waste
representative for guidance.[1][3][10]

o Utilize Collection Programs: Inquire about local chemical collection programs. For example,
some regions have services like ChemClear® that periodically collect unwanted chemicals.

[4]

o Approved Waste Disposal Plant: The ultimate destination for methomyl waste should be an
approved and licensed waste disposal facility or incineration plant.[4][5] Recommended
disposal methods include incineration in a furnace with an effluent gas scrubber or alkaline
hydrolysis, which leads to complete degradation.[7]

Step 2: Decontamination and Disposal of Empty
Containers

Empty containers retain product residue and must be treated as hazardous waste.[5] Never
reuse them for any other purpose.[5][9]

o Triple Rinsing: Invert the empty container over a spray or mixing tank, allowing it to drain for
at least 30 seconds until the flow becomes drips.[5][11] Rinse the container three times with
a volume of fresh water equal to one-quarter of the container's capacity.[5][11]

» Rinsate Collection: Add all rinsings directly to the spray tank or a designated collection
vessel for later disposal as methomyl waste.[4]

» Container Destruction: Puncture or otherwise render the container unusable to prevent
reuse.[5][8]

» Recycling/Disposal: Offer the cleaned and punctured containers to an approved collector or
recycler.[5][8] National programs like drumMUSTER in Australia provide collection services
for properly cleaned chemical containers.[4]
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Step 3: Spill Cleanup and Disposal

Immediate and careful action is required in the event of a spill to prevent exposure and
environmental contamination.

Ensure Safety: Evacuate unprotected personnel. The cleanup crew must wear the full PPE
described above, including SCBA.[4][5]

Containment: Stop the leak if it is safe to do so.[6] Dike the area with an inert absorbent
material such as sand, clay, earth, or vermiculite to contain the spill.[4][5][6]

Collection: Use non-sparking tools to carefully sweep, scoop, or vacuum the absorbed
material into clean, dry, sealable, and properly labeled containers for disposal.[5][6][7]

Decontamination:

o Wash the spill area, tools, and equipment with a bleach or caustic/soda ash solution to
neutralize any remaining residue.[4][6]

o Collect all wash water and cleaning materials for disposal as hazardous waste; do not
allow it to enter drains or waterways.[4][5]

Reporting: If a significant spill occurs or if contamination of sewers or waterways is possible,
report it immediately to local water and waste management authorities or other emergency
services.[4][5]

Experimental Protocol: Decontamination of
Pesticide-Contaminated Water

A system has been developed for decontaminating wash water from pesticide applicators,
which can be adapted for laboratory use to treat aqueous rinsates containing methomyl.[7]

¢ Flocculation/Coagulation: In the first stage, the pesticide-contaminated water undergoes
flocculation and coagulation. This process involves adding chemicals
(flocculants/coagulants) that cause the suspended pesticide particles to clump together.
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o Sedimentation: The water is then left undisturbed to allow the aggregated patrticles (floc) to
settle to the bottom, forming a sediment layer.

e Supernatant Treatment: The clearer water (supernatant) from the top is carefully separated
from the sediment.

» Activated Carbon Filtration: This supernatant is then passed through columns containing
activated carbon. The porous nature of the carbon adsorbs the dissolved pesticide
molecules, effectively removing them from the water.

o Disposal: The resulting sediment and the used activated carbon must be disposed of as
hazardous methomyl waste.

Methomyl Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper management and disposal of methomyl waste.
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Methomyl Waste Generm

pillage Excess/Expired Used
Spill Occurs Unused Product B Empty Container
1. Wear Full PPE 1. Use for Intended

1. Triple Rinse Container

(incl. SCBA) Purpose (If Possible)

f cannot be used

2. Contain with Inert 2. Contact Environmental 2. Collect Rinsate for
Absorbent Agency / Waste Rep Disposal as Waste
3. Collect in Labeled, 3. Use Collection Program
Sealable Container (e.g., ChemClear®)
\

3. Puncture Container

4. Neutralize Area 4. Dispose via Approved
(Bleach/Caustic Solution) Waste Facility/Incineration

5. Dispose of Waste via 4. Send to Approved

Approved Facility Recycler/Collector

Click to download full resolution via product page
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Caption: Workflow for the safe management and disposal of different methomyl waste
streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8812604?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8812604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

